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Audience: Researchers, scientists, and drug development professionals.

Executive Summary
1,1-Dimethylhydrazine, commonly known as Unsymmetrical Dimethylhydrazine (UDMH), is a

versatile and highly reactive chemical compound with the formula (CH₃)₂NNH₂. It is a powerful

reducing agent and a key component in hypergolic bipropellant systems, primarily for rocket

and spacecraft propulsion. Its high toxicity and flammability necessitate stringent handling

protocols. This document provides a comprehensive overview of the chemical properties,

reactivity, experimental protocols, and safety considerations for UDMH, intended for a technical

audience.

General and Physical Properties
UDMH is a clear, colorless, hygroscopic liquid at room temperature.[1][2][3] It possesses a

characteristic sharp, fishy, or ammonia-like odor.[1][4][5] Upon exposure to air, it can absorb

oxygen and carbon dioxide, gradually turning yellowish.[3][4] Its vapors are heavier than air

and can travel to an ignition source, causing a flashback.[1][6]

Table 1: Physical and Chemical Properties of 1,1-Dimethylhydrazine
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Property Value References

Molecular Formula C₂H₈N₂ [1][3]

Molecular Weight 60.10 g/mol [1][3][6]

Appearance Clear, colorless liquid [1][2][6]

Odor Ammonia-like, fishy [2][4][5]

Density 0.7914 g/mL at 22 °C [4][6][7]

Melting Point -57 °C (-71 °F) [4][6][8]

Boiling Point 64.0 °C (147.1 °F) [4][6][8]

Vapor Pressure 157 mmHg at 25 °C (77 °F) [6][8]

Vapor Density 1.94 (Air = 1) [5][6]

Flash Point -15 °C (5 °F) [2][6]

Autoignition Temp. 249 °C (480 °F) [2][6]

Explosive Limits 2.0% - 95.0% by volume in air [2][5][6]

Ionization Potential 8.05 eV [5][6]

pKa 7.21 at 25°C [8]

Spectral Data
Detailed spectral analyses are crucial for the identification and quantification of UDMH. While

specific peak data is extensive, the primary analytical techniques are summarized below.

Table 2: Spectral Data for 1,1-Dimethylhydrazine
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Data Type Description References

Nuclear Magnetic Resonance

(¹H NMR)

Used for structural

confirmation and purity

analysis.

[9]

Infrared (IR) Spectroscopy

Characterizes functional

groups and bonding within the

molecule.

[9]

Mass Spectrometry (MS)

Determines the molecular

weight and fragmentation

pattern.

[10]

UV-VIS Spectroscopy
Analytical method used by

NIOSH for monitoring.
[5]

Solubility
UDMH's solubility is a key factor in its application and environmental fate. It is miscible with

water, a property that contrasts with its high solubility in many organic solvents.[3][4]

Table 3: Solubility of 1,1-Dimethylhydrazine

Solvent Solubility References

Water Miscible (slowly decomposes) [3][4][6][8]

Ethanol Miscible / Very Soluble [1][4][8]

Methanol Very Soluble [1][8]

Ether Miscible [7][11]

Hydrocarbons (e.g., Kerosene) Miscible [4][7][11]

N,N-Dimethylformamide (DMF) Miscible [7][11]

Reactivity Profile
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UDMH is a highly reactive compound, classified as a powerful reducing agent and a base.[1][6]

Its reactivity is the basis for its primary applications and also accounts for its significant

hazards.

Reactivity with Oxidizing Agents
The most notable reactions of UDMH are with strong oxidizers. It is hypergolic, meaning it

ignites spontaneously upon contact with certain oxidizers, a property utilized in rocket

propulsion.[12]

Nitrogen Tetroxide (N₂O₄) and Nitric Acid: Contact with fuming nitric acid or nitrogen tetroxide

results in immediate and violent ignition.[1][6] This is a common bipropellant combination.

Hydrogen Peroxide (H₂O₂): Ignition can occur on contact with hydrogen peroxide.[1][6] The

oxidation of UDMH with H₂O₂, especially in the presence of copper, can produce the

carcinogen N-nitrosodimethylamine (NDMA).[13]

Air/Oxygen: UDMH is highly flammable over a wide range of vapor concentrations in air.[1][6]

It may ignite spontaneously when spread on a large, exposed surface.[1][6] Autoxidation in

the presence of air can produce formaldehyde dimethylhydrazone, nitrogen, and water as

major products.[14] This reaction is catalyzed by metals.[13][14]

Reactivity as a Base
As a hydrazine derivative, UDMH acts as a base and reacts exothermically with acids to form

salts.[1][6] This is a standard acid-base neutralization reaction.

Thermal Decomposition
UDMH is stable under normal temperatures but can become unstable and decompose at

elevated temperatures and pressures.[6] Prolonged exposure of containers to heat can lead to

violent rupture due to decomposition.[1][6]

Gas-Phase Decomposition: A study of its thermal decomposition in the gas phase near

400°C determined the reaction to be first-order with an activation energy of 28.7 kcal/mole.

[15]
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Decomposition Products: The primary products of thermal degradation include hydrogen

cyanide (HCN), nitrogen (N₂), and ammonia (NH₃).[10] When burned, it generates toxic

oxides of nitrogen.[1][6]

Experimental Protocols
Synthesis Protocols
UDMH is produced industrially by several methods.

Olin Raschig Process: This common industrial method involves the reaction of

monochloramine (NH₂Cl) with dimethylamine ((CH₃)₂NH) to produce 1,1-

dimethylhydrazinium chloride, which is then neutralized to yield UDMH.[4] (CH₃)₂NH + NH₂Cl

→ (CH₃)₂NNH₂·HCl

Reduction of N-Nitrosodimethylamine: A classic laboratory and historical synthesis route

involves the reduction of N-Nitrosodimethylamine using a reducing agent like zinc dust in

acetic acid.[4][16][17] (CH₃)₂NNO + Zn/CH₃COOH → (CH₃)₂NNH₂

Safe Handling and Personal Protective Equipment (PPE)
Due to its high toxicity, corrosivity, and flammability, UDMH must be handled with extreme

caution using stringent safety protocols.[6][18][19]

Engineering Controls: All work must be conducted in a certified ducted chemical fume hood.

[20] The work area must be equipped with an eyewash station and an emergency safety

shower.[20][21] All equipment used for handling must be properly grounded to prevent static

discharge.[6]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves. Butyl rubber is often recommended,

but manufacturers' compatibility charts should always be consulted.[20][21]

Body Protection: A chemically resistant apron, lab coat, or full suit is required to prevent

skin contact.[18][21]

Eye Protection: Wear chemical splash goggles and a face shield.[18][21]
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Respiratory Protection: If engineering controls are insufficient or for emergency situations,

a NIOSH-approved full-facepiece airline respirator in positive pressure mode is required.

[20] A comprehensive respiratory protection program must be in place.[20]

Spill Response:

Evacuate the area and eliminate all ignition sources (no flames, sparks, or smoking).[6]

[18]

Wear a full chemical protective suit with a self-contained breathing apparatus (SCBA).[18]

Absorb the spill with inert, non-combustible material such as sand or earth.[6][18] Do not

use combustible absorbents like sawdust.[18]

Collect the absorbed material using non-sparking tools and place it in a sealed, properly

labeled container for disposal.[6][18]

Fire Fighting:

Use dry chemical, CO₂, water spray, or alcohol-resistant foam.[21]

Firefighters must wear full protective gear and SCBA.[18]

Containers exposed to fire should be cooled with a water spray to prevent rupture.[21]

Poisonous gases, including nitrogen oxides, are produced in a fire.[21]

Mandatory Visualizations
Diagram 1: Reactivity Profile of 1,1-Dimethylhydrazine
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Caption: Reactivity pathways of 1,1-Dimethylhydrazine (UDMH).

Diagram 2: Olin Raschig Synthesis Workflow
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Caption: Industrial synthesis of UDMH via the Olin Raschig process.

Diagram 3: Safe Handling Workflowdot
// Define nodes for the workflow Start [label="Start Handling Protocol", shape=invhouse,

fillcolor="#F1F3F4", fontcolor="#202124"]; Prep [label="1. Prepare Work Area\n(Fume Hood,

Ground Equipment,\nSpill Kit Ready)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PPE

[label="2. Don Full PPE\n(Gloves, Goggles, Face Shield,\nResistant Clothing)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Handling [label="3. Conduct Experiment\n(Transfer
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UDMH in Hood,\nUse Non-Sparking Tools)", fillcolor="#FBBC05", fontcolor="#202124"]; Check

[label="Spill or Exposure?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Cleanup [label="4. Decontaminate & Clean\n(Quench excess UDMH,\nClean glassware in

hood)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Waste [label="5. Dispose of Waste\n(Collect

all waste in sealed,\nlabeled containers)", fillcolor="#34A853", fontcolor="#FFFFFF"]; End

[label="End Protocol", shape=house, fillcolor="#F1F3F4", fontcolor="#202124"]; Emergency

[label="EMERGENCY\n(Execute Spill/Exposure Protocol,\nEvacuate, Call for Help)",

fillcolor="#202124", fontcolor="#FFFFFF", shape=octagon];

// Define the workflow edges Start -> Prep; Prep -> PPE; PPE -> Handling; Handling -> Check;

Check -> Cleanup [label="No"]; Check -> Emergency [label="Yes"]; Cleanup -> Waste; Waste -

> End; Emergency -> End [style=dashed, label="Post-Incident"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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